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Compound of Interest

Compound Name:

1-(3-

Bromophenyl)cyclopropanamine

hydrochloride

Cat. No.: B1374610 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-(3-Bromophenyl)cyclopropanamine
hydrochloride

This guide provides a comprehensive overview of the essential safety protocols, handling

procedures, and emergency responses for 1-(3-Bromophenyl)cyclopropanamine
hydrochloride (CAS No: 597563-15-0). Designed for researchers, chemists, and drug

development professionals, this document moves beyond mere compliance, aiming to instill a

deep, causal understanding of the risks and the science behind mitigating them.

Section 1: Compound Identification and
Physicochemical Properties
A foundational aspect of safety is a thorough understanding of the substance's identity and

physical characteristics. 1-(3-Bromophenyl)cyclopropanamine hydrochloride is a research

chemical, and as such, comprehensive physical data may not always be publicly available. The

information below is compiled from available Safety Data Sheets (SDS).[1]
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Identifier Value Source

CAS Number 597563-15-0 [1]

IUPAC Name

1-(3-

bromophenyl)cyclopropan-1-

amine;hydrochloride

[1]

Molecular Formula C₉H₁₁BrClN [1]

Molecular Weight 248.55 g/mol [1]

Physical State
Solid (Assumed, based on

handling advice)
[2]

Solubility Not available [1]

Melting Point Not available [1]

Boiling Point Not available [1]

Note: The lack of available data for properties like melting point or solubility underscores the

importance of treating this compound with the caution appropriate for a substance whose

characteristics are not fully documented.

Section 2: Hazard Analysis and Risk Mitigation
The Globally Harmonized System (GHS) provides a clear framework for understanding the

hazards associated with this compound. It is classified as a skin irritant, a serious eye irritant,

and may cause respiratory irritation.[1] This section deconstructs these hazards and

establishes a logical framework for risk control.

GHS Hazard Classification:
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Classification Hazard Code Description
Causality and Field
Insights

Skin Irritation H315
Causes skin irritation.

[1]

The amine

hydrochloride

functional group can

disrupt the skin's lipid

barrier, leading to

redness, itching, and

inflammation.

Brominated aromatic

compounds can also

be inherently irritating.

[1]

Serious Eye Irritation H319
Causes serious eye

irritation.[1]

The eyes are highly

sensitive to chemical

insults. Particulate

matter (dust) can

cause mechanical

irritation, while the

chemical nature of the

compound can lead to

redness, pain, and

potentially severe

damage upon contact.

[1]

Specific Target Organ

Toxicity (Single

Exposure)

H335 May cause respiratory

irritation.[1]

As a fine, solid

powder, this

compound can easily

become airborne

during handling (e.g.,

weighing,

transferring).

Inhalation can irritate

the mucous

membranes of the

respiratory tract,
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leading to coughing

and discomfort.[1]

Logical Framework for Risk Control

Effective safety management is a proactive process. The following diagram illustrates the

logical flow from hazard identification to the implementation of robust control measures, forming

a self-validating system of laboratory safety.

Risk Assessment

Control Hierarchy

Hazard Identification
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Caption: Risk assessment and control workflow for handling hazardous chemicals.

Section 3: Safe Handling and Engineering Controls
The primary objective when handling 1-(3-Bromophenyl)cyclopropanamine hydrochloride
is to minimize exposure through robust engineering controls and meticulous handling

techniques.

3.1 Engineering Controls: The First Line of Defense

Ventilation: All handling of the solid compound that may generate dust, including weighing

and transfers, must be conducted within a certified chemical fume hood or a powder

containment hood.[1] This is the most critical step in preventing respiratory exposure.

Facilities should be equipped with adequate general and local exhaust ventilation to keep

airborne concentrations low.[1]

Safety Equipment: An eyewash station and a safety shower must be readily accessible and

located near the workstation.[1][2] Regular testing of this equipment is a mandatory

component of laboratory safety protocols.

3.2 Standard Operating Protocol: Weighing and Transfer

This protocol is designed to prevent the generation and dispersal of dust.

Preparation: Designate a specific area within the fume hood for handling the compound.

Cover the work surface with absorbent, disposable bench paper.

Pre-Weighing: Tare a suitable, sealable container on an analytical balance.

Transfer: Carefully open the main stock container inside the fume hood. Use a clean spatula

to transfer the approximate amount of solid into the tared container. Avoid tapping or

dropping the spatula, which can aerosolize the powder.

Sealing and Cleaning: Securely close both the stock and the transfer container before

removing them from the fume hood. Carefully wipe the spatula with a damp cloth or towel

before removing it from the hood, and dispose of the towel as hazardous waste.
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Post-Handling: Wash hands thoroughly with soap and water after completing the task, even

if gloves were worn.[1]

Section 4: Personal Protective Equipment (PPE)
PPE is a crucial final barrier between the researcher and the chemical hazard. The selection

and proper use of PPE are non-negotiable.[3]

4.1 Mandatory PPE Ensemble

Eye/Face Protection: Chemical safety goggles are required at all times.[2] A face shield

should be worn in situations with a higher risk of splashing, though this is less likely with a

solid.

Hand Protection: Wear nitrile gloves.[4] Given that no specific breakthrough time data is

available, it is prudent practice to double-glove if extended handling is required and to

change gloves immediately if contamination is suspected.

Body Protection: A clean, buttoned lab coat must be worn.[4] For larger quantities or tasks

with a higher risk of contamination, a disposable gown resistant to chemical permeation is

recommended.[4]

Respiratory Protection: Under normal conditions of use within a fume hood, a respirator is

not typically required. However, for spill cleanup or in case of ventilation failure, a NIOSH-

approved respirator with the appropriate cartridges should be available.[5]

Researcher

Chemical Safety Goggles
(Protects against eye contact)

Nitrile Gloves
(Protects against skin contact)

Lab Coat
(Protects skin and clothing)

Fume Hood (Not worn)
(Protects against inhalation)

 Primary Engineering Control

Click to download full resolution via product page

Caption: Required PPE and engineering controls for safe handling.
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Section 5: Storage and Stability
Proper storage is essential for maintaining the integrity of the compound and ensuring

laboratory safety.

Conditions for Safe Storage: Store in a tightly closed container in a cool, dry, and well-

ventilated area.[1][2] This prevents degradation from moisture and atmospheric

contaminants. The hydrochloride salt form may be hygroscopic.

Incompatibilities: Keep away from strong oxidizing agents.[1][6] Reactions with strong

oxidizers can be vigorous and produce heat or hazardous byproducts. Also, keep away from

sources of ignition.[1]

Security: The container should be clearly labeled and stored in a secure location. The SDS

recommends storing the material locked up.[1]

Section 6: Emergency Response Protocols
Rapid and correct response to an emergency can significantly mitigate harm. All personnel

must be familiar with these procedures.

6.1 First Aid Measures

Immediate action is critical. Always provide the attending physician with the Safety Data Sheet.

[1]
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Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and ensure they

are in a position comfortable for breathing. If

feeling unwell, call a poison center or doctor.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention immediately.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

6.2 Accidental Release (Spill) Response

For a small-scale laboratory spill of solid material:
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Spill Occurs

Alert personnel in the immediate area

Ensure proper PPE is worn
(Gloves, Goggles, Lab Coat)

Ensure adequate ventilation
(Verify fume hood is operational)

Prevent further spread
(Minimize dust generation)

Clean up spill
(Use inert absorbent material, sweep gently)

Place waste in a sealed, labeled container

Decontaminate the area

Dispose of waste via approved channels

Spill Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a small chemical spill.
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6.3 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or an

appropriate chemical foam.[1]

Specific Hazards: The primary hazard in a fire is not the flammability of the compound itself

but its decomposition under heat. Thermal decomposition will generate highly toxic and

corrosive gases, including carbon oxides, hydrogen bromide, hydrogen chloride, and

nitrogen oxides.[1][7]

Protective Equipment: Firefighters must wear a NIOSH-approved self-contained breathing

apparatus (SCBA) and full protective gear.[1]

Section 7: Waste Disposal
Chemical waste disposal is strictly regulated. All waste materials must be handled in

accordance with institutional policies and local, state, and federal regulations.

Containerization: Collect waste material, including contaminated PPE and cleanup materials,

in a clearly labeled, sealable container.[1]

Classification: This material should be treated as hazardous waste. Brominated organic

compounds require specific disposal routes, often involving high-temperature incineration at

a licensed facility equipped with scrubbers to handle the acidic and toxic byproducts.[8]

Procedure: Do not dispose of this chemical down the drain or in regular trash.[1] Contact

your institution's Environmental Health and Safety (EHS) department to arrange for proper

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety, handling, and MSDS for 1-(3-
Bromophenyl)cyclopropanamine hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1374610#safety-handling-and-msds-for-1-3-
bromophenyl-cyclopropanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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